Cas no 1980007-33-7 ((3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl)

• Product Name: (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl
• CAS No: 1980007-33-7
• MF: C₅H₁₂ClNO₂
• MW: 153.607
• CID: 4724054
• PubChem ID: 91800984
• Update Time: 2025-06-07

(3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl Chemical and Physical Properties

Names and Identifiers

• MFCD28398165
• (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl
• trans-3-amino-4-hydroxy-tetrahydropyran hydrochloride
• AS-52263
• trans-3-Amino-4-hydroxytetrahydropyran HCl
• (3R,4R)-3-aminotetrahydropyran-4-ol HCl
• (3R,4R)-3-Aminotetrahydro-2H-pyran-4-ol hydrochloride
• P14664
• F93832
• trans-3-Aminotetrahydro-2H-pyran-4-ol HCl
• Z2309916421
• AKOS027469865
• 1630906-89-6
• rac-(3R,4R)-3-aminooxan-4-ol hydrochloride
• SCHEMBL18338798
• DB-200009
• (3R,4R)-3-Aminotetrahydropyran-4-ol hydrochloride
• threo-Pentitol, 2-amino-1,5-anhydro-2,4-dideoxy-, hydrochloride (1:1)
• EN300-343218
• (3R,4R)-3-aminooxan-4-ol;hydrochloride
• 1980007-33-7
• (3R,4R)-3-aminooxan-4-ol hydrochloride

• Inchi： InChI=1S/C5H11NO2.ClH/c6-4-3-8-2-1-5(4)7;/h4-5,7H,1-3,6H2;1H/t4-,5-;/m1./s1
• InChI Key： SFJKFFBPVORSEB-TYSVMGFPSA-N
• SMILES： C1COC[C@H]([C@@H]1O)N.Cl

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl

Recent Advances in the Study of (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl (CAS: 1980007-33-7)

The compound (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl, with the CAS number 1980007-33-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral building block is increasingly recognized for its potential in the synthesis of biologically active molecules, particularly in the development of novel therapeutics. Recent studies have explored its utility in the construction of complex pharmacophores, highlighting its versatility as a key intermediate in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effective incorporation of (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl into the structure of new glycosidase inhibitors. The research team utilized this compound as a crucial chiral scaffold, capitalizing on its rigid pyran ring system to enhance binding affinity to target enzymes. The resulting inhibitors showed promising activity against both α- and β-glycosidases, with IC50 values in the low micromolar range, suggesting potential applications in diabetes and lysosomal storage disorders.

Further investigations have focused on the compound's role in the synthesis of antiviral agents. A recent patent application (WO2023051234) describes the use of 1980007-33-7 as a key intermediate in the production of novel nucleoside analogs with activity against RNA viruses. The stereochemistry of the compound proved critical for maintaining the desired biological activity while minimizing off-target effects. This development is particularly timely given the ongoing need for broad-spectrum antiviral therapeutics.

From a synthetic chemistry perspective, several innovative approaches to the large-scale production of (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl have emerged. A 2024 paper in Organic Process Research & Development details an asymmetric catalytic hydrogenation method that achieves >99% ee with significantly reduced catalyst loading compared to previous methods. This advancement addresses one of the major challenges in the commercial utilization of this compound - the cost-effective production of enantiomerically pure material at scale.

Pharmacokinetic studies have also shed new light on the properties of derivatives containing this structural motif. Research presented at the 2023 ACS National Meeting revealed that molecules incorporating (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl exhibit favorable blood-brain barrier penetration characteristics, opening possibilities for central nervous system drug development. The hydrochloride salt form (1980007-33-7) demonstrated particularly good solubility profiles across physiologically relevant pH ranges.

Looking forward, the unique structural features of this compound continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules (proteolysis targeting chimeras) and as a component of targeted drug delivery systems. The compound's ability to serve as both a hydrogen bond donor and acceptor, combined with its conformational rigidity, makes it particularly valuable for these cutting-edge therapeutic approaches. As these studies progress, (3R,4R)-3-aminotetrahydro-2H-pyran-4-ol HCl is poised to play an increasingly important role in medicinal chemistry innovation.